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Compound of Interest

Compound Name: 1-Aminopropan-2-ol

Cat. No.: B162767 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Aminopropan-2-ol (Isopropanolamine), tailored for laboratory and research professionals.

Adherence to these procedures is critical for ensuring personnel safety and environmental

protection.

Immediate Safety & Handling Precautions
1-Aminopropan-2-ol is a corrosive and combustible liquid that is harmful upon skin contact

and to aquatic life.[1][2] Proper handling and storage are paramount to prevent accidents.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a protective suit, and tightly fitting safety goggles or a face shield.[3][4]

Ventilation: Use this chemical only in well-ventilated areas, such as under a chemical fume

hood, to avoid inhalation of vapors.[3][5]

Storage: Store 1-Aminopropan-2-ol in its original, tightly sealed container in a cool, dry, and

well-ventilated area.[1][6][7] The storage area should be secure and accessible only to

authorized personnel.[6] Keep it separated from incompatible materials such as strong

oxidants, acids, and foodstuff containers.[1][5][7]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[3][7]
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Chemical Profile and Hazard Data
The following table summarizes key quantitative data for 1-Aminopropan-2-ol, crucial for risk

assessment and safe handling.

Parameter Value Reference

GHS Hazard Statements

H227 (Combustible liquid),

H312 (Harmful in contact with

skin), H314 (Causes severe

skin burns and eye damage),

H402 (Harmful to aquatic life)

UN Number 2735 [3]

Transport Hazard Class 8 (Corrosive) [3]

Packing Group II or III [7][8]

Flash Point ~74 °C (165 °F) [9]

Biodegradability
Readily biodegradable (>=

78% in 28 days)

Bioaccumulation Potential Not expected (log Pow: -0.93)

Toxicity to Microorganisms
EC50 (activated sludge): > 261

mg/l (30 min)

Step-by-Step Disposal Protocol
Disposal of 1-Aminopropan-2-ol must comply with all local, state, and federal regulations.[1]

[6] This substance must be treated as hazardous waste and disposed of at an approved waste

disposal plant.[1][2]

Protocol for Unused or Waste Product:

Do Not Mix: Keep 1-Aminopropan-2-ol waste in its original or a compatible, properly

labeled container. Do not mix it with other chemical waste.
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Container Sealing: Ensure the waste container is securely sealed to prevent leaks or spills.

[1]

Labeling: Clearly label the container as "Hazardous Waste: 1-Aminopropan-2-ol" and

include any other information required by your institution's waste management program.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to arrange for collection and transport to an

approved waste disposal facility.[2]

Treatment Options (Professional Facilities): Approved facilities may use methods such as

neutralization with a suitable dilute acid or incineration.[1] Note: These procedures should

only be performed by trained professionals in a licensed facility.

Avoid Sewage Disposal: Never discharge 1-Aminopropan-2-ol into drains or the sewer

system.[10]

Protocol for Empty Containers:

Treat as Hazardous: Handle uncleaned, empty containers as you would the product itself.

Decontamination: If possible, decontaminate the container according to your lab's

established procedures.

Disposal: If the container cannot be sufficiently cleaned for recycling or reuse, it should be

punctured to prevent reuse and disposed of at an authorized landfill or as directed by your

waste management provider.[1]

Emergency Spill Management Protocol
In the event of a spill, immediate and correct action is crucial to mitigate hazards.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.[5][7]
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Contain the Spill: Prevent the spill from entering drains or waterways by using inert

absorbent materials like sand, earth, or vermiculite to create a barrier.[1] Cover drains if

necessary.

Absorb the Spill: Carefully apply an inert, non-combustible absorbent material to the spill.[5]

[11]

Collect Waste: Using non-sparking tools, collect the absorbed material and place it into a

suitable, sealable, and properly labeled container for hazardous waste disposal.[3][5]

Clean the Area: Clean the affected area thoroughly once the spilled material has been

removed.

Report the Spill: Report the incident to your supervisor and EHS department in accordance

with your institution's policies.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 1-Aminopropan-2-ol.
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Preparation & Assessment

Spill Response Protocol Routine Waste Disposal

Final Disposal

Start: Have 1-Aminopropan-2-ol Waste?

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Is there an active spill?

1. Contain Spill & Cover Drains

Yes

1. Ensure Waste is in Original or
Compatible Labeled Container

No

2. Absorb with Inert Material

3. Collect with Non-Sparking Tools

4. Place in Labeled Hazardous Waste Container

Contact EHS or Licensed
Waste Disposal Contractor

2. Confirm Waste is NOT Mixed
with Other Chemicals

3. Securely Seal Container

4. Store in Designated, Safe Area

End: Waste Disposed of via
Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Aminopropan-2-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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